![molecular formula C5H3BrN4O B1450941 7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one CAS No. 1235374-52-3](/img/structure/B1450941.png)
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one
Overview
Description
“7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one” is a heterocyclic compound with the molecular formula C5H3BrN4O and a molecular weight of 215.01 . It is a white solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H3BrN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11) .
Physical And Chemical Properties Analysis
Scientific Research Applications
Therapeutic Potential of Triazine Derivatives
Triazine derivatives have been extensively studied for their vast biological and pharmacological potential. These compounds have been investigated for the development of molecules that could be used in the treatment of various pathological conditions such as inflammation, cancer, and infections. The fusion of the triazine moiety with other heterocyclic rings like imidazoles and pyrroles has produced several bicyclic compounds with significant biological actions. The wide spectrum of activities displayed by triazines and the development of several commercial drugs containing triazines highlight the continuous interest in this moiety for drug development. This ongoing research suggests the potential of triazine derivatives, including compounds structurally related to 7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one, in creating new therapeutic agents for a variety of diseases (Dubey et al., 2022).
Antitumor Activities
Triazine derivatives have shown promise in anticancer research, displaying a range of antitumor activities. Specifically, studies have focused on 1,2,3-triazines and their benzo- and hetero-fused derivatives, which exhibit antibacterial, antifungal, antiviral, antiproliferative, analgesic, and anti-inflammatory properties. These compounds' efficacy, combined with straightforward synthesis, underscores their potential as scaffolds for the development of antitumor compounds (Cascioferro et al., 2017).
Environmental Applications
Triazine derivatives also find applications beyond pharmacology, including environmental sciences. For instance, covalent triazine frameworks (CTFs) have been identified as outstanding materials for CO2 capture due to their high surface area, permanent porosity, structural tunability, and synthetic diversity. Such properties make them excellent candidates for addressing challenges related to environmental pollution and gas separation processes, indicating the broad applicability of triazine derivatives in both medical and environmental fields (Mukhtar et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
7-bromo-3H-imidazo[2,1-f][1,2,4]triazin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKCSUYGXMDMLOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N2C(=N1)C(=O)NC=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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